Cas no 898767-73-2 (3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one)

3-(3-Fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one is a fluorinated aromatic ketone with potential applications in pharmaceutical and agrochemical research. Its structure, featuring multiple fluorine substitutions, enhances its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of biologically active compounds. The compound’s distinct electronic properties, conferred by the fluorophenyl groups, may improve binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Suitable for use in cross-coupling reactions and other synthetic transformations, this compound offers researchers a versatile building block for developing novel fluorinated derivatives. High purity and consistent quality ensure reliable performance in experimental settings.
3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one structure
898767-73-2 structure
Product Name:3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
CAS No:898767-73-2
MF:C15H10F4O
MW:282.232918262482
CID:1946452
PubChem ID:24726162
Update Time:2025-11-07

3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-FLUOROPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
    • 3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
    • LogP
    • AKOS016021841
    • DTXSID10644555
    • 898767-73-2
    • MFCD03843550
    • MDL： MFCD03843550
    • Inchi： 1S/C15H10F4O/c16-11-3-1-2-9(6-11)4-5-14(20)10-7-12(17)15(19)13(18)8-10/h1-3,6-8H,4-5H2
    • InChI Key： QHXKUMUIJGTEKI-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)CCC(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

  • Exact Mass: 282.06700
  • Monoisotopic Mass: 282.06677759Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 369.0±42.0 °C at 760 mmHg
  • Flash Point: 170.9±25.7 °C
  • PSA: 17.07000
  • LogP: 4.05850

3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Security Information

3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(3-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Pricemore >>

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